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Compound of Interest

Compound Name: 5-Ethyl-2-iodophenylacetic acid
Cat. No.: B8729080

Get Quote

Executive Summary & Compound Significance

5-Ethyl-2-iodophenylacetic acid is a critical scaffold in the synthesis of selective COX-2
inhibitors (e.g., Lumiracoxib analogs). Its structural integrity is defined by the precise
regiochemistry of the iodine atom relative to the ethyl group and the acetic acid side chain.

The presence of the heavy iodine atom at the ortho position (C2) exerts a significant "heavy
atom effect," influencing both chemical shifts in NMR and fragmentation patterns in Mass
Spectrometry. This guide provides a self-validating spectral framework to distinguish this
isomer from potential regioisomers (e.g., 4-ethyl or 3-ethyl analogs) generated during Friedel-
Crafts alkylation or iodination steps.

Compound Identity
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Property Specification

IUPAC Name 2-(5-Ethyl-2-iodophenyl)acetic acid
Molecular Formula C10H11102

Molecular Weight 290.10 g/mol

Monoisotopic Mass 289.98 g/mol

Appearance Off-white to beige solid

Solubilit Soluble in DMSO, Methanol, Chloroform;
olubili
Y sparingly soluble in water.

Structural Analysis & Numbering System

To ensure accurate spectral assignment, we utilize the following locant numbering system
based on the phenylacetic acid skeleton:

C1: Phenyl carbon attached to the acetic acid group (

).

e C2: Phenyl carbon attached to lodine (Ortho to C1).

e C3, C4: Aromatic carbons.[1][2]

o C5: Phenyl carbon attached to the Ethyl group (Meta to C1, Para to C2).
e C6: Aromatic carbon (Ortho to C1).

e -C: Methylene carbon of the acetic acid side chain.

e -C: Carboxyl carbon.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Data presented below is a Reference Specification derived from the parent compound (2-
iodophenylacetic acid) and calculated substituent increments (Pretsch/Silverstein models). This
serves as the QC standard for validation.
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H NMR Reference Specification (300 MHz, CDCI )

The

H NMR spectrum is characterized by the distinct splitting pattern of the 1,2,4-trisubstituted
aromatic ring and the ethyl group signals.[1]
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Quartet ( Benzylic
2.62 2H Ar—CH2—CHs methylene of the
Hz) ethyl group.
Triplet ( Methyl protons of
1.24 3H Ar—CH2>—CHs
Hz) the ethyl group.

C NMR Reference Specification (75 MHz, CDCI )

The

C spectrum confirms the carbon skeleton. The most critical diagnostic peak is the lodine-
bearing carbon (C2), which appears significantly upfield due to the "heavy atom effect.”

Shift (
Carbon Type Assignment Notes
» Ppm)
177.5 Quaternary (C=0) —COOH Carbonyl carbon.
Ipso-carbon attached
144.0 Quaternary C5
to Ethyl group.
139.5 Methine (CH) C3 Ortho to lodine.
Ipso-carbon attached
137.0 Quaternary C1l ) ) )
to acetic acid chain.
) Ortho to acetic acid
131.0 Methine (CH) C6 ]
chain.
128.5 Methine (CH) C4 Meta to lodine.
Critical QC Marker:
100.5 Quaternary c2-l Highly shielded due to
lodine.
46.5 Methylene (CH-2) —CH2—-COOH Side chain methylene.
28.2 Methylene (CH2) —CH2—CHs Ethyl methylene.
15.4 Methyl (CHs) —CH2—CHs Ethyl methyl.
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Experimental Protocol: NMR Sample Preparation

e Solvent: Use CDCI

(99.8% D) with 0.03% TMS for routine analysis. If solubility is poor, use DMSO-

e Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

« Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (e.g., Kl
residues from synthesis).

e Acquisition:
o Set relaxation delay (

) to
seconds to ensure accurate integration of the carboxylic proton.

o Perform COSY (Correlation Spectroscopy) if distinguishing H4 and H6 is ambiguous.

Infrared (IR) Spectroscopy

The IR spectrum serves as a quick "fingerprint” validation, particularly for the carbonyl and
hydroxyl functionalities.
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Mass Spectrometry (MS) & Fragmentation Logic

Mass spectrometry is the definitive tool for confirming the molecular weight and the presence of
iodine.

« lonization Mode: Electrospray lonization (ESI) in Negative Mode [M-H]~ is preferred for
carboxylic acids.

o Electron Impact (El): Useful for structural fingerprinting via fragmentation.

Key Fragmentation lons (El, 70 eV)

e m/z 290 (M*): Molecular ion (visible but often weak).
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e m/z 163 (M - I)*:Base Peak. Loss of the iodine atom (atomic mass 127). The C-I bond is the
weakest link.

e m/z 245 (M — COOH)*: Loss of the carboxylic acid group.

e m/z 135 (M — | — C2H4)*: Further loss of the ethyl group from the de-iodinated fragment.

Fragmentation Pathway Diagram

The following diagram illustrates the logical decay of the molecule in the mass spectrometer,
providing a map for interpreting MS data.
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Figure 1: Proposed EI-MS fragmentation pathway highlighting the labile C—I bond.

Analytical Validation Workflow

To certify a batch of 5-Ethyl-2-iodophenylacetic acid, follow this self-validating logic flow:
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Figure 2: Step-by-step logic gate for confirming compound identity and excluding regioisomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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